Cas no 690952-61-5 (methyl 8-azabicyclo3.2.1octane-3-carboxylate)

• Product Name: methyl 8-azabicyclo3.2.1octane-3-carboxylate
• CAS No: 690952-61-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 1084675
• PubChem ID: 20524128
• Update Time: 2025-10-28

methyl 8-azabicyclo3.2.1octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-azabicyclo[3.2.1]octane-3-carboxylate
• 8-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester
• methyl 8-azabicyclo3.2.1octane-3-carboxylate
• AS-52706
• AKOS022183413
• CS-0184850
• P15519
• 690952-61-5
• METHYL8-AZABICYCLO[3.2.1]OCTANE-3-CARBOXYLATE
• 8-Aza-bicyclo[3.2.1]octane-3-carboxylic acid methyl ester
• RYWPBJUZHWNQGP-UHFFFAOYSA-N
• Methyl 8-azabicyclo[3.2.1]octane-3-carboxylate HCl
• SCHEMBL11101445
• methyl 8-aza-bicyclo[3.2.1]octane-3-carboxylate
• EN300-1069507
• DA-35517

• Inchi： 1S/C9H15NO2/c1-12-9(11)6-4-7-2-3-8(5-6)10-7/h6-8,10H,2-5H2,1H3
• InChI Key： RYWPBJUZHWNQGP-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2CCC(C1)N2)=O

Computed Properties

• Exact Mass: 169.11
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.080
• Boiling Point: 236℃
• Flash Point: 97℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on methyl 8-azabicyclo3.2.1octane-3-carboxylate

Exploring the Versatile Applications of methyl 8-azabicyclo[3.2.1]octane-3-carboxylate (CAS No. 690952-61-5)

The compound methyl 8-azabicyclo[3.2.1]octane-3-carboxylate (CAS No. 690952-61-5) is a bicyclic ester with a unique structural framework, combining an 8-azabicyclo[3.2.1]octane core and a methyl carboxylate functional group. This molecular architecture positions it as a valuable intermediate in pharmaceutical and agrochemical research. Its bicyclic scaffold is particularly noteworthy for mimicking bioactive natural products, making it a focal point for drug discovery.

In recent years, the demand for heterocyclic compounds like methyl 8-azabicyclo[3.2.1]octane-3-carboxylate has surged due to their role in developing novel therapeutics. Researchers are actively investigating its potential in central nervous system (CNS) drug design, given the structural similarity to tropane alkaloids, which are known for modulating neurotransmitter activity. This aligns with trending searches such as "CNS-targeting drug candidates 2024" and "heterocyclic scaffolds in medicinal chemistry."

The synthetic versatility of CAS No. 690952-61-5 is another area of interest. Its methyl ester group allows for straightforward derivatization, enabling the creation of amides, acids, or other esters—key steps in optimizing drug-like properties. This adaptability resonates with queries like "how to modify ester groups in drug synthesis" and "bicyclic intermediates for API development." Such discussions dominate forums on platforms like ResearchGate and LinkedIn.

Beyond pharmaceuticals, methyl 8-azabicyclo[3.2.1]octane-3-carboxylate has garnered attention in material science. Its rigid bicyclic structure contributes to thermal stability, a trait sought after in high-performance polymers. Searches for "heat-resistant polymer additives" or "nitrogen-containing monomers" often highlight derivatives of this compound. This dual applicability in life sciences and materials underscores its interdisciplinary relevance.

From an SEO perspective, content around 690952-61-5 benefits from integrating long-tail keywords like "synthesis of 8-azabicyclo[3.2.1]octane derivatives" or "suppliers of methyl bicyclic carboxylates." These terms address niche yet high-intent searches by chemists and procurement specialists. Additionally, referencing recent publications or patents involving this compound—without violating confidentiality—can enhance credibility and freshness, critical for search rankings.

Environmental and regulatory considerations also shape discussions around methyl 8-azabicyclo[3.2.1]octane-3-carboxylate. While not classified as hazardous, its handling requires standard laboratory precautions. Queries like "green chemistry approaches for bicyclic esters" reflect growing interest in sustainable synthesis. Manufacturers emphasizing solvent recovery or catalytic methods for producing this compound can leverage such trends.

In conclusion, CAS No. 690952-61-5 exemplifies how specialized intermediates bridge gaps between discovery and application. Its 8-azabicyclo[3.2.1]octane backbone offers a springboard for innovation across industries, from next-gen therapeutics to advanced materials. By aligning content with researcher pain points—such as "scalable synthesis routes" or "structure-activity relationships of bicyclic esters"—this article meets both scientific and SEO objectives without compromising compliance.